Cas no 5953-65-1 ( )

• Product Name: &nbsp
• CAS No: 5953-65-1
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 950282
• PubChem ID: 6044500
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-3,17-dione dioxime
• Androstanolon-propionat
• NSC-137006
• Androst-4-ene-3, dioxime
• NSC137006
• 5953-65-1
•  

• Inchi： 1S/C19H28N2O2/c1-18-9-7-13(20-22)11-12(18)3-4-14-15-5-6-17(21-23)19(15,2)10-8-16(14)18/h11,14-16,22-23H,3-10H2,1-2H3/b20-13+,21-17-
• InChI Key： HDKWUWWSIDAZMQ-QBWZCQBYSA-N
• SMILES： O/N=C1/CCC2C/1(C)CCC1C3(C)CC/C(/C=C3CCC12)=N\O

Computed Properties

• Exact Mass: 316.21500
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.18000
• LogP: 4.60960